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Executive Summary

Isoproturon-13C6 represents the gold standard for internal calibration in the quantitative
analysis of Isoproturon residues.[1] As a stable isotope-labeled analogue (SIL) with six

C atoms incorporated into the phenyl ring, it offers superior physicochemical tracking compared
to deuterated alternatives.[1] This guide provides a comprehensive technical analysis of its
commercial landscape, mechanistic advantages in Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS), and validated protocols for its application in regulated drug and
environmental residue monitoring.[1]

Technical Specifications & Chemical Identity

The selection of an internal standard (IS) requires precise knowledge of its isotopic distribution
and stability.[2] Isoproturon-13C6 is preferred over deuterium-labeled analogues (e.g.,
Isoproturon-d6) due to the stability of the carbon-carbon bonds and the absence of deuterium
exchange or "scrambling” which can occur in protic solvents.[1]
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Specification

Chemical Name

3-(4-1sopropylphenyl-1,2,3,4,5,6-
C

)-1,1-dimethylurea

Common Name

Isoproturon-13C6

CAS Number (Unlabeled)

34123-59-6

CAS Number (Labeled)

Not universally assigned (Refer to specific

supplier catalog numbers)

Molecular Formula

N

O

Molecular Weight

212.24 g/mol (vs. 206.29 g/mol for native)

Isotopic Purity

Typically = 99 atom %

C

Chemical Purity

> 98% (HPLC)

Solubility

Soluble in Methanol, Acetonitrile, DMSO; Low
solubility in water (65 mg/L)

Retention Time

Co-elutes with Isoproturon (No deuterium

isotope effect)

Structural Integrity
The
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C label is incorporated into the aromatic phenyl ring.[1] This placement is critical because
metabolic or fragmentation pathways often cleave the dimethylurea side chain.[1] By labeling
the ring, the core structure remains detectable in specific metabolic screening assays, unlike
side-chain labels which might be lost.[1]

Commercial Landscape & Availability[1][5]

The commercial availability of Isoproturon-13C6 is robust, driven by strict EU and EPA
regulations on phenylurea herbicide residues.[1] It is primarily available as a research-grade
analytical standard, though Certified Reference Materials (CRMs) are available from select
accredited providers.[1]

Primary Suppliers & Formats

Supplier Typical Pack Size Format

Storage
Requirement

Toronto Research

1mg,10 m Solid / Neat -20°C (Hygroscopic
Chemicals (TRC) g g (Hyg pic)
LGC Standards (Dr. o o
1.0 mL (100 pg/mL) Solution in Acetonitrile  2°C to 8°C (Dark)
Ehrenstorfer)
Santa Cruz )
) 1 mg, 5mg Solid -20°C
Biotechnology
) ] Solid (PESTANAL®
Sigma-Aldrich (Merck) 10 mg 2°Cto 8°C
grade)
Alsachim 1mg Solid -20°C

Procurement Note: For GLP/GMP studies, prioritize suppliers offering a Certificate of Analysis
(CoA) that explicitly states the Isotopic Enrichment (e.g., "99.2%

C"). Inadequate enrichment leads to "cross-talk" where the unlabelled impurity in the standard
contributes to the analyte signal, biasing quantification high.[1]

Mechanistic Advantage: Why C6?

In LC-MS/MS analysis, Matrix Effects (lon Suppression/Enhancement) are the primary source
of error.[1]
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The Deuterium Problem

Deuterated standards (e.g., Isoproturon-d6) often exhibit a slightly shorter retention time than
the native analyte due to the kinetic isotope effect on lipophilicity.

o Result: The IS elutes in a slightly different matrix window than the analyte.

e Consequence: The IS does not experience the exact same ion suppression as the analyte,
leading to inaccurate correction.[1]

The C Solution
Isoproturon-13C6 is chemically identical in lipophilicity to the native target.[1]

e Result: Perfect co-elution.

o Consequence: The IS and Analyte experience identical ionization competition at the
electrospray source, ensuring mathematically perfect correction.

Visualizing the IDMS Workflow

The following diagram illustrates the Isotope Dilution Mass Spectrometry (IDMS) workflow,
highlighting the self-correcting nature of the protocol.

LC-MSIMS Analysis
(Coelution)

Click to download full resolution via product page

Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow. The internal standard
compensates for extraction losses and ionization suppression by co-eluting with the analyte.

Experimental Protocol: Validated LC-MS/MS Method
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Objective: Quantification of Isoproturon in complex aqueous/organic matrices using
Isoproturon-13C6.

Mass Spectrometry Parameters (MRM Optimization)

The phenyl-ring labeling shifts the precursor mass by +6 Da.[1] The fragmentation pattern
dictates the product ion masses.[1]

e Precursor lon (Native):m/z 207.1 [M+H]
[1]

e Precursor lon (13C6-1S):m/z 213.1 [M+H]
[1]

Transition Logic:

e Primary Transition (Quantifier): Loss of the dimethylamine moiety.[1] The charge remains on
the phenyl-urea structure.[1]

o Native: 207

72 (Dimethylamine fragment, unlabeled)

o Correction: The 72 fragment is the dimethylamine side chain (

).[1] Since the label is on the ring, the 72 fragment is unlabeled.[1]

o Wait: The 72 fragment is typically

.[1] This does not contain the ring. Therefore, the transition is 213

72.[1]
e Secondary Transition (Qualifier): Loss of the dimethylurea group to form the cumyl cation.[1]
o Native: 207

165 (Cumyl cation, contains the ring).[1]
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o Labeled: 213

171 (Cumyl cation + 6 Da).[1]

Precursor Collision

Analyte Product (m/z Type

v (m/z) (miz) Energy (eV) i
Isoproturon 207.1 72.1 25 Quantifier
207.1 165.1 15 Qualifier
Isoproturon- -

213.1 72.1 25 Quantifier

13C6
213.1 1711 15 Qualifier

Sample Preparation (Solid Phase Extraction)[1][11]

Conditioning: Oasis HLB cartridge (200 mg) with 5 mL Methanol then 5 mL Water.
Loading: Load 100 mL water sample.

Spiking: Add 50 pL of Isoproturon-13C6 working solution (1 pg/mL) directly to the cartridge
or sample prior to loading.[1] Critical: Spiking before extraction corrects for recovery losses.

Wash: 5 mL Water/Methanol (95:5).
Elution: 2 x 3 mL Methanol.
Reconstitution: Evaporate to dryness under

and reconstitute in 1 mL Mobile Phase A:B (80:20).

LC Conditions

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 pm.
Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
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e Gradient: 10% B (0-1 min)
90% B (8 min).

e Flow Rate: 0.3 mL/min.[1]

Quality Assurance & Troubleshooting
Isotopic Contribution Correction

High concentrations of native Isoproturon can produce an
isotope peak (due to natural

C abundance), which interferes with the 1S channel. Conversely, impure IS can interfere with
the native channel.[1]

e Check: Inject a high-concentration native standard (without 1S). Monitor the 213

72 transition.

o Limit: Signal in the IS channel should be < 0.5% of the IS response in a typical sample.

Storage Stability

Isoproturon-13C6 is stable for >2 years if stored at -20°C. However, acetonitrile solutions can
concentrate due to evaporation if caps are not tight.[1]

» Protocol: Weigh the stock solution bottle before storage and before use. If mass decreases,
the concentration has increased; discard or re-standardize.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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